(Z)-5-((5-(4-nitrophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H8N2O4S2/c17-13-12(22-14(21)15-13)7-10-5-6-11(20-10)8-1-3-9(4-2-8)16(18)19/h1-7H,(H,15,17,21)/b12-7-
• InChI Key: DNCIZVIDQRGWMB-GHXNOFRVSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)NC(=S)S3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C\3/C(=O)NC(=S)S3)[N+](=O)[O-]
• Molecular Formula: C14H8N2O4S2
• Molecular Weight: 332.4 g/mol
• CAS No.: 35274-36-3

Description

(Z)-5-((5-(4-nitrophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C14H8N2O4S2 and its molecular weight is 332.35. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Activity :

  • A study on thiazolidinone compounds, which include derivatives similar to the specified compound, showed moderate to strong antiproliferative activity in human leukemia cell lines. The position of electron-donating groups on the thiazolidinone moiety was critical for their anticancer properties, with some compounds demonstrating potent anticancer activity (Chandrappa et al., 2009).
  • Another research synthesized novel thioxothiazolidin-4-one derivatives and investigated their in vivo anticancer and antiangiogenic effects using a mouse tumor model. These derivatives significantly reduced tumor volume, cell number, and increased the lifespan of tumor-bearing mice (Chandrappa et al., 2010).

• Molecular and Solid State Structure Analysis :

  • A study focusing on the molecular and solid state structure of a related compound used X-ray powder diffraction and density functional theory to analyze its structure, providing valuable insights for potential pharmaceutical applications (Rahmani et al., 2017).

• Synthesis and Structural Analysis for Drug Design :

  • Research on the synthesis of dinitro-substituted furans, thiophenes, and azoles, including compounds structurally related to the query compound, contributes to the understanding of their potential applications in drug design (Katritzky et al., 2008).
  • The crystal structure, Hirshfeld surface analysis, and computational studies of a thiazolidin-4-one derivative provided insights into its molecular structure, which is important for designing effective pharmaceutical compounds (Khelloul et al., 2016).